Cas no 1017-50-1 (Phenyl Pyrrolidine-1-sulfonate)

• Product Name: Phenyl Pyrrolidine-1-sulfonate
• CAS No: 1017-50-1
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 1130547
• PubChem ID: 71355808
• Update Time: 2025-04-20

Phenyl Pyrrolidine-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Phenyl Pyrrolidine-1-sulfonate
• N-(phenoxysulfonyl)-pyrrolidine
• Pyrrolidinosulfonsaeure-phenylester
• Pyrrolidinosulfonsaeure-phenyl-ester
• pyrrolidine-1-sulfonic acid phenyl ester
• 1-Pyrrolidinesulfonic acid, phenyl ester
• CTK0G8017
• N-(phenoxysulfonyl)-pyrrolidine; Pyrrolidinosulfonsaeure-phenylester; Pyrrolidinosulfonsaeure-phenyl-ester; pyrrolidine-1-sulfonic acid phenyl ester; 1-Pyrrolidinesulfonic acid, phenyl ester; CTK0G8017;
• 1017-50-1
• DTXSID20780059

• Inchi： 1S/C10H13NO3S/c12-15(13,11-8-4-5-9-11)14-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： LXGCVSBBIPBFBG-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.06169
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61
• LogP: 2.42470